Cas no 952182-70-6 (3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde)

• Product Name: 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde
• CAS No: 952182-70-6
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• MDL: MFCD09152748
• CID: 3157857
• PubChem ID: 24213897
• Update Time: 2025-05-25

3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((5-Bromopyrimidin-2-yl)oxy)benzaldehyde
• DTXSID201267641
• 952182-70-6
• MA-0842
• 3-[(5-Bromo-2-pyrimidinyl)oxy]benzaldehyde
• AKOS005073493
• SB59052
• A1-02478
• 3-[(5-bromo-2-pyrimidinyl)oxy]benzenecarbaldehyde
• MFCD09152748
• 3-(5-bromopyrimidin-2-yl)oxybenzaldehyde
• 3-[(5-Bromopyrimidin-2-yl)oxy]benzaldehyde
• 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde

• MDL： MFCD09152748
• Inchi： 1S/C11H7BrN2O2/c12-9-5-13-11(14-6-9)16-10-3-1-2-8(4-10)7-15/h1-7H
• InChI Key： QSWXBGNAPDVBSL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 277.969
• Monoisotopic Mass: 277.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2.2

Experimental Properties

• Melting Point: 86-88°

3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde

Introduction to 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde (CAS No. 952182-70-6)

3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 952182-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylaldehydes and features a unique structural motif combining a pyrimidine ring with a brominated phenolic group, making it a versatile intermediate in the synthesis of bioactive molecules.

The molecular structure of 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde consists of a benzene ring substituted with an aldehyde group at the para position relative to an oxygenated pyrimidine ring. The presence of a bromine atom at the 5-position of the pyrimidine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic additions, and other synthetic transformations. This structural feature makes it particularly valuable in the development of novel therapeutic agents.

In recent years, 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde has been extensively studied for its potential applications in drug discovery. Its aldehyde functionality serves as a key site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic derivatives. These derivatives have shown promise in various biological assays, including antimicrobial, anti-inflammatory, and anticancer activities. The brominated pyrimidine moiety further contributes to the compound's pharmacological profile by facilitating interactions with biological targets such as kinases and transcription factors.

One of the most compelling aspects of 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde is its utility as a building block in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this compound to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The aldehyde group allows for facile introduction of pharmacophoric elements, while the bromine atom provides a handle for further chemical modifications via palladium-catalyzed cross-coupling reactions.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde in the design of next-generation therapeutics. By integrating this intermediate into drug candidates, scientists have been able to achieve higher binding affinities and improved selectivity against disease-causing targets. Additionally, its role in fragment-based drug design has been explored, where it serves as a scaffold for identifying novel lead compounds through structure-based virtual screening.

The synthesis of 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a pyrimidine derivative followed by coupling with an appropriately substituted phenol via an etherification reaction. The final step involves formylation to introduce the aldehyde functionality, often achieved through Vilsmeier-Haack formylation or similar methods.

From a computational chemistry perspective, 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at the pyrimidine and phenolic moieties can modulate binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and optimization of candidate molecules.

The pharmacological evaluation of derivatives derived from 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde has revealed several promising candidates with therapeutic potential. For example, certain analogs have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many cancers. Furthermore, preclinical studies have indicated that these compounds exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability.

In conclusion, 3-(5-Bromo-2-pyrimidinyl)oxybenzenecarbaldehyde (CAS No. 952182-70-6) represents a valuable intermediate in pharmaceutical research, offering unique structural features that enhance its utility in drug development. Its aldehyde and brominated pyrimidine functionalities provide multiple points for chemical manipulation, enabling the synthesis of diverse bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery of innovative therapeutic agents.